Cas no 25542-64-7 (8-Oxononanoic acid)

• Product Name: 8-Oxononanoic acid
• CAS No: 25542-64-7
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 2660764
• PubChem ID: 5312941
• Update Time: 2024-10-30

8-Oxononanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-oxononanoic acid
• 8-oxo-nonanoic acid
• 8-ketononanoic acid
• LMFA01060159
• 8-Ketopelargonic acid
• KNPGTJGXMGNBAY-UHFFFAOYSA-N
• NE50449
• Z1507502573
• EN300-117102
• CS-0223931
• 25542-64-7
• Z1262510893
• AKOS033384856
• F87880
• DTXSID00948438
• 8-Oxononanoicacid
• SCHEMBL2342846
• CHEBI:179517
• MFCD20638209
• SY145584
• 8-Oxononanoic acid

• Inchi： 1S/C9H16O3/c1-8(10)6-4-2-3-5-7-9(11)12/h2-7H2,1H3,(H,11,12)
• InChI Key： KNPGTJGXMGNBAY-UHFFFAOYSA-N
• SMILES： O=C(C)CCCCCCC(=O)O

Computed Properties

• Exact Mass: 172.109944368g/mol
• Monoisotopic Mass: 172.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4
• XLogP3: 1.2

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 323.8±25.0 °C at 760 mmHg
• Flash Point: 163.8±19.7 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

8-Oxononanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives